N-(3-(3-chlorophenyl)-3-hydroxypropyl)-4-ethyl-2,3-dioxopiperazine-1-carboxamide
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Overview
Description
The compound “N-(3-(3-chlorophenyl)-3-hydroxypropyl)-4-ethyl-2,3-dioxopiperazine-1-carboxamide” is a complex organic molecule. It contains a piperazine ring, which is a heterocyclic amine consisting of a six-membered ring containing two nitrogen atoms at opposite positions in the ring . The presence of the amide functional group (-CONH2) suggests that it might have been synthesized from a carboxylic acid and an amine .
Synthesis Analysis
The synthesis of such a compound would likely involve multiple steps, including the formation of the piperazine ring, the introduction of the ethyl group, and the formation of the amide bond. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis .Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the piperazine ring and the amide group would be key features. The chlorine atom attached to the phenyl ring would likely have a significant impact on the compound’s reactivity and properties .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the functional groups present in it. The amide group might be hydrolyzed under acidic or basic conditions to yield a carboxylic acid and an amine. The piperazine ring could potentially undergo substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as its polarity, solubility, melting point, and boiling point would be determined by the functional groups present in the molecule .Scientific Research Applications
Sprout Inhibition in Stored Potatoes
- Application : N-[3-(3-chlorophenyl)-3-hydroxypropyl]-4-ethyl-2,3-dioxopiperazine-1-carboxamide can be used in combination with ethylene gas to inhibit sprouting while maintaining good processing color in potato products . This approach minimizes the negative effects of ethylene on color while effectively preventing sprouting.
Plant Hormone Research
- Application : Researchers study the effects of indole derivatives like our compound on plant growth, development, and stress responses . Investigating its role in hormonal signaling pathways can lead to valuable insights.
Organic Synthesis and Chemical Reactions
- Application : Organic chemists use it as a starting material for the synthesis of other indole derivatives. For instance, it can serve as a precursor to more complex molecules with diverse applications .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-[3-(3-chlorophenyl)-3-hydroxypropyl]-4-ethyl-2,3-dioxopiperazine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20ClN3O4/c1-2-19-8-9-20(15(23)14(19)22)16(24)18-7-6-13(21)11-4-3-5-12(17)10-11/h3-5,10,13,21H,2,6-9H2,1H3,(H,18,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HNMRCESJBTZIME-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(C(=O)C1=O)C(=O)NCCC(C2=CC(=CC=C2)Cl)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20ClN3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.80 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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